Cas no 137048-96-5 (5-Chloro-1-methyl-1H-imidazole-4-sulfonyl chloride)

5-Chloro-1-methyl-1H-imidazole-4-sulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly in the preparation of sulfonamide derivatives. Its reactive sulfonyl chloride group enables efficient incorporation into heterocyclic frameworks, making it valuable for pharmaceutical and agrochemical applications. The chloro and methyl substituents enhance its stability and reactivity, allowing selective functionalization under controlled conditions. This compound is particularly useful in medicinal chemistry for modifying bioactive molecules, given its ability to introduce sulfonamide moieties with precision. High purity grades ensure consistent performance in synthetic workflows. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.
5-Chloro-1-methyl-1H-imidazole-4-sulfonyl chloride structure
137048-96-5 structure
Product Name:5-Chloro-1-methyl-1H-imidazole-4-sulfonyl chloride
CAS No:137048-96-5
MF:C4H4Cl2N2O2S
MW:215.057757377625
MDL:MFCD09044274
CID:1024770
PubChem ID:16771964
Update Time:2025-05-23

5-Chloro-1-methyl-1H-imidazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-1-methyl-1H-imidazole-4-sulfonyl chloride
    • 5-chloro-1-methylimidazole-4-sulfonyl chloride
    • F2158-1665
    • SWTLYSQAVQWLET-UHFFFAOYSA-N
    • SCHEMBL3016699
    • 1H-Imidazole-4-sulfonyl chloride, 5-chloro-1-methyl-
    • EN300-31264
    • DTXSID90588201
    • AKOS000128208
    • DB-196410
    • CS-0205594
    • BS-13443
    • 5-chloro-1-methyl-1H-imidazole-4-sulfonylchloride
    • AT12195
    • 137048-96-5
    • MFCD09044274
    • A886566
    • 5-chloro-1-methyl-4-imidazolesulfonyl chloride
    • MDL: MFCD09044274
    • Inchi: 1S/C4H4Cl2N2O2S/c1-8-2-7-4(3(8)5)11(6,9)10/h2H,1H3
    • InChI Key: SWTLYSQAVQWLET-UHFFFAOYSA-N
    • SMILES: ClC1=C(N=CN1C)S(=O)(=O)Cl

Computed Properties

  • Exact Mass: 213.93700
  • Monoisotopic Mass: 213.9370539g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 60.3Ų

Experimental Properties

  • PSA: 60.34000
  • LogP: 2.08180

5-Chloro-1-methyl-1H-imidazole-4-sulfonyl chloride Security Information

  • Storage Condition:Sealed in dry,2-8°C

5-Chloro-1-methyl-1H-imidazole-4-sulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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Chemenu
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abcr
AB315853-100 mg
5-Chloro-1-methyl-1H-imidazole-4-sulfonyl chloride; 95%
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abcr
AB315853-250 mg
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